N-(4-(benzo[d]thiazol-2-yl)phenyl)-4-((4-methoxyphenyl)sulfonyl)butanamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-(4-methoxyphenyl)sulfonylbutanamide
• InChI: InChI=1S/C24H22N2O4S2/c1-30-19-12-14-20(15-13-19)32(28,29)16-4-7-23(27)25-18-10-8-17(9-11-18)24-26-21-5-2-3-6-22(21)31-24/h2-3,5-6,8-15H,4,7,16H2,1H3,(H,25,27)
• InChI Key: FUKDFNBALVGCFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C24H22N2O4S2
• Molecular Weight: 466.6 g/mol

Description

N-(4-(benzo[d]thiazol-2-yl)phenyl)-4-((4-methoxyphenyl)sulfonyl)butanamide, also known as BPTES, is a small molecule inhibitor that targets the enzyme glutaminase (GLS). GLS is responsible for catalyzing the hydrolysis of glutamine to glutamate, which is a key process in cancer cell metabolism. BPTES has been extensively studied for its potential as an anticancer agent and has shown promising results in preclinical studies.

Scientific Research Applications

Photodynamic Therapy Applications

• A study explored the synthesis and characterization of zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups containing Schiff base, showing high singlet oxygen quantum yield. These compounds, including structures similar to the query compound, demonstrated potential as Type II photosensitizers in photodynamic therapy for cancer treatment due to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Anticonvulsant Applications

• Research on the synthesis of some azoles incorporating a sulfonamide moiety, including structures akin to the query compound, showed anticonvulsant activity. Specifically, derivatives exhibited protection against picrotoxin-induced convulsion, highlighting the therapeutic potential of such compounds in managing convulsive disorders (Farag et al., 2012).

Molecular Structure and Luminescent Properties

• The luminescent properties of benzothiazole derivatives were investigated for their application in white light emission. Compounds structurally related to the query compound showed different emission regions, making them suitable for developing white-light emitting devices. This application is particularly relevant in the context of optical materials and devices (Lu et al., 2017).

Synthesis and Biological Activity

• A study on the synthesis, crystal structure, and characterization of new biologically active Cu(II) complexes with ligands derived from N-substituted sulfonamide showcased how modifications to the sulfonamide structure, including those similar to the query compound, can impact the biological activity of the resulting complexes. These findings are significant for the development of new drugs with improved efficacy and selectivity (Hangan et al., 2016).